6-Acetyl-4,4-dimethyl-3,4-dihydroquinolin-2(1h)-one

• CAS No.: 651026-51-6
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol
• IUPAC Name: 6-acetyl-4,4-dimethyl-1,3-dihydroquinolin-2-one
• InChI: InChI=1S/C13H15NO2/c1-8(15)9-4-5-11-10(6-9)13(2,3)7-12(16)14-11/h4-6H,7H2,1-3H3,(H,14,16)
• InChI Key: OTVKXYCZLMHXQS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1)NC(=O)CC2(C)C

Description

6-Acetyl-4,4-dimethyl-3,4-dihydroquinolin-2(1h)-one is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6-bromo-4,4-dimethyl-3,4-dihydro-1H-quinolin-2-one (Intermediate 4, 270 mg, 1.06 mmol) in 5 ml of THF was first degassed by bubbling with argon for 30 min. Tributyl(1-ethoxyvinyl)tin (766 mg, 2.12 mmol) and PdCl2(PPh3)2 (37mg, 0.05 mmol) were added. After stirring at 80° C. for 18 h, the mixture was cooled to room temperature and 3 mL of 10% HCl was added. The mixture was then stirred for another 30 min before extracted with ethyl acetate (3×10 mL). The combined organic layer was washed with brine (1×10 mL), dried (MgSO4) and concentrated at reduced pressure. Purification by flash chormatography (50:50 hexane/ethyl acetate) yielded the title compound as a white solid (154 mg, 67% yield).